Cas no 1314676-45-3 (4-(1-aminocyclobutyl)-2,6-dimethoxyphenol)
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol
- 1314676-45-3
- EN300-1850749
-
- Inchi: 1S/C12H17NO3/c1-15-9-6-8(12(13)4-3-5-12)7-10(16-2)11(9)14/h6-7,14H,3-5,13H2,1-2H3
- InChI Key: QQMVKIORUNVIQC-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C1(CCC1)N)OC)O
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 64.7Ų
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850749-0.05g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1850749-0.1g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1850749-0.25g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1850749-0.5g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1850749-1.0g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1850749-2.5g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1850749-5.0g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1850749-10.0g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1850749-1g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1850749-5g |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol |
1314676-45-3 | 5g |
$2940.0 | 2023-09-19 |
4-(1-aminocyclobutyl)-2,6-dimethoxyphenol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol
Professional Introduction to Compound with CAS No. 1314676-45-3 and Product Name: 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol
The compound identified by the CAS number 1314676-45-3 and the product name 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both an aminocyclobutyl moiety and dimethoxyphenolic groups suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.
Recent advancements in the field of medicinal chemistry have highlighted the importance of structural diversity in the design of novel therapeutic agents. The 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol structure exemplifies this principle by combining a cycloalkylamine group with a phenolic moiety that is further modified by methoxy substituents. This particular arrangement not only enhances solubility and bioavailability but also introduces specific hydrogen bonding capabilities that could be exploited in the development of small molecule inhibitors or activators.
In the context of current research, compounds featuring aminocyclobutyl groups have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The 1-aminocyclobutyl side chain provides a flexible yet rigid scaffold that can interact with diverse biological targets, while the 2,6-dimethoxyphenol part contributes to electronic properties that influence binding affinity and selectivity. Such structural features are particularly valuable in the pursuit of targeted therapies where precise molecular recognition is paramount.
One of the most compelling aspects of this compound is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying the 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol core, researchers can explore how changes in electronic distribution, steric hindrance, and hydrogen bonding capacity affect biological activity. This approach has been instrumental in the development of several high-profile drugs over the past decade, underscoring the importance of rational drug design.
From a synthetic chemistry perspective, the preparation of 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol presents an intriguing challenge. The synthesis must navigate several key steps to ensure regioselectivity and functional group compatibility. Recent methodologies have focused on transition metal-catalyzed reactions and enzymatic transformations to achieve high yields and purity. These advances not only facilitate access to this compound but also provide valuable insights into synthetic strategies that could be applied to other complex molecules.
The pharmacological evaluation of 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol has revealed several interesting properties that warrant further exploration. Preclinical studies indicate that this compound exhibits moderate affinity for certain protein targets, suggesting potential therapeutic utility. Additionally, its metabolic stability and pharmacokinetic profile appear favorable for further development into an oral therapeutic agent. These findings align with broader trends in drug discovery where compounds with optimized pharmacokinetic properties are prioritized.
In conclusion, the compound identified by CAS number 1314676-45-3 and named 4-(1-aminocyclobutyl)-2,6-dimethoxyphenol represents a promising candidate for pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic chemistry and medicinal biology, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1314676-45-3 (4-(1-aminocyclobutyl)-2,6-dimethoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)